Benzofuran, 2,3-dihydro-2,2,4,6,7-pentamethyl-3-(4-methylphenyl)-

• CAS RN: 142874-62-2
• Molecular Formula: C20H24O
• Molecular Weight: 280.4 g/mol
• IUPAC Name: 2,2,4,6,7-pentamethyl-3-(4-methylphenyl)-3H-1-benzofuran
• InChI: InChI=1S/C20H24O/c1-12-7-9-16(10-8-12)18-17-14(3)11-13(2)15(4)19(17)21-20(18,5)6/h7-11,18H,1-6H3
• InChI Key: LWTJKYLZMBZIJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=C(C=C(C(=C3OC2(C)C)C)C)C

Description

Benzofuran, 2,3-dihydro-2,2,4,6,7-pentamethyl-3-(4-methylphenyl)- is a useful research compound. Its molecular formula is C20H24O and its molecular weight is 280.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Trifluoromethanesulfonic acid (7.5 mL) was added to a solution of 2-methyl-1-(4-methylphenyl)-2-(2,3,5-trimethylphenoxy)-1-propanol (253.7 g) obtained in Example 2 in toluene (1260 mL), and the mixture was stirred at 50° C. for 30 minutes and then for 1 hour under reflux. To the mixture was added 1N NaOH (756 mL) at 25° C. The toluene layer was separated and washed with water, and the solvent was distilled off. The residue was dissolved in isopropanol (1511 mL) and water (756 mL) was added thereto. Precipitated crystals were filtered to obtain the title compound (176.33 g, 74%).